Cas no 419544-66-4 (2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 419544-66-4
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• MDL: MFCD01176996
• CID: 3095785
• PubChem ID: 2860010
• Update Time: 2025-06-11

2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid m-t olylamide
• HMS1799G18
• STK443163
• AKOS017259129
• CS-0317855
• SR-01000494865-1
• 419544-66-4
• 2-amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-6-methyl-N-(m-tolyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• H21764
• AKOS000349885
• NCGC00099772-01
• VS-06044
• SR-01000494865
• ALBB-001865
• Oprea1_175096
• BBL017311
• CHEMBL1449830
• MFCD01176996
• 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD01176996
• Inchi： 1S/C17H20N2OS/c1-10-4-3-5-12(8-10)19-17(20)15-13-7-6-11(2)9-14(13)21-16(15)18/h3-5,8,11H,6-7,9,18H2,1-2H3,(H,19,20)
• InChI Key： CFBPXYBBEPZISZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C)C=2)=O)C2=C1CC(C)CC2)N

Computed Properties

• Exact Mass: 300.12963444Da
• Monoisotopic Mass: 300.12963444Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 419544-66-4)

The compound 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS No. 419544-66-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This benzothiophene derivative has garnered attention due to its unique structural features, which include a tetrahydrobenzothiophene core and an amide linkage. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting specific enzymatic pathways.

One of the most searched questions about this compound revolves around its synthetic routes and mechanism of action. The 2-Amino-6-methyl-N-(3-methylphenyl) moiety is critical for its bioactivity, often interacting with protein targets in cellular assays. Recent studies highlight its potential as a kinase inhibitor, a topic of high interest in oncology research. The compound's carboxamide group enhances its solubility and binding affinity, making it a candidate for further optimization in medicinal chemistry.

In the context of AI-driven drug discovery, CAS No. 419544-66-4 has been featured in computational studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These predictions are vital for reducing experimental costs and accelerating preclinical development. The rise of machine learning in chemistry has also led to increased searches for structure-activity relationships (SAR) of such compounds, with this molecule serving as a case study for scaffold hopping and lead optimization.

Another trending topic is the compound's role in green chemistry. Researchers are investigating eco-friendly synthesis methods for 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, aligning with global sustainability goals. Its tetrahydrobenzothiophene scaffold is also being explored for biodegradability, a key concern in pharmaceutical waste management.

From a commercial perspective, suppliers and manufacturers often search for high-purity versions of this compound, emphasizing the need for rigorous analytical validation (e.g., HPLC, NMR). The demand for custom synthesis services for CAS No. 419544-66-4 has grown, particularly among contract research organizations (CROs) specializing in small molecule therapeutics.

In summary, 2-Amino-6-methyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a versatile scaffold with broad applications in drug development and computational chemistry. Its CAS No. 419544-66-4 serves as a unique identifier for researchers navigating the intersection of synthetic organic chemistry and bioinformatics. As the field evolves, this compound will likely remain a focal point for innovations in targeted therapy and sustainable synthesis.